Cas no 67496-35-9 (1-(3,4-dihydro-2H-pyran-5-yl)ethan-1-one)

• Product Name: 1-(3,4-dihydro-2H-pyran-5-yl)ethan-1-one
• CAS No: 67496-35-9
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• MDL: MFCD24708612
• CID: 1716447
• PubChem ID: 85954329
• Update Time: 2025-08-05

1-(3,4-dihydro-2H-pyran-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3,4-dihydro-2H-pyran-5-yl)-
• 1-(3,4-dihydro-2H-pyran-5-yl)ethan-1-one
• 67496-35-9
• EN300-344906
• 1-(3,4-dihydro-2H-pyran-5-yl)ethanone

• MDL： MFCD24708612
• Inchi： 1S/C7H10O2/c1-6(8)7-3-2-4-9-5-7/h5H,2-4H2,1H3
• InChI Key： MRJWTKMCONLFHU-UHFFFAOYSA-N
• SMILES： O1C=C(C(C)=O)CCC1

Computed Properties

• Exact Mass: 126.068079557g/mol
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(3,4-dihydro-2H-pyran-5-yl)ethan-1-one

Introduction to 1-(3,4-dihydro-2H-pyran-5-yl)ethan-1-one (CAS No. 67496-35-9)

1-(3,4-dihydro-2H-pyran-5-yl)ethan-1-one, also known by its CAS number 67496-35-9, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound belongs to the class of pyranones and is characterized by its unique structural features, which include a five-membered ring with a ketone functional group. The compound's structure and properties make it a valuable intermediate in the synthesis of various biologically active molecules and pharmaceuticals.

The chemical structure of 1-(3,4-dihydro-2H-pyran-5-yl)ethan-1-one consists of a 3,4-dihydro-2H-pyran ring fused to an ethanone moiety. This configuration imparts specific chemical reactivity and physical properties that are advantageous in synthetic chemistry. The compound is typically synthesized through a series of well-defined chemical reactions, including the condensation of an appropriate aldehyde or ketone with a suitable pyran derivative. The resulting product can be further modified through various functional group transformations to yield a wide range of derivatives with diverse applications.

In recent years, the study of 1-(3,4-dihydro-2H-pyran-5-yl)ethan-1-one has expanded beyond its use as a synthetic intermediate. Researchers have explored its potential biological activities and pharmacological properties, revealing promising results in several areas. One notable application is in the development of anti-inflammatory agents. Studies have shown that certain derivatives of 1-(3,4-dihydro-2H-pyran-5-yl)ethan-1-one exhibit potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory response pathway.

Beyond anti-inflammatory properties, 1-(3,4-dihydro-2H-pyran-5-yl)ethan-1-one has also been investigated for its potential as an antioxidant. Oxidative stress is a significant factor in the development of various diseases, including neurodegenerative disorders and cardiovascular diseases. Research has demonstrated that certain derivatives of this compound possess strong antioxidant activity, which can help mitigate oxidative damage and protect cells from injury.

In the realm of cancer research, 1-(3,4-dihydro-2H-pyran-5-yl)ethan-1-one has shown promise as a potential anticancer agent. Studies have indicated that some derivatives of this compound can induce apoptosis (programmed cell death) in cancer cells while sparing normal cells. This selective cytotoxicity makes it an attractive candidate for further development as an anticancer therapeutic.

The pharmacokinetic properties of 1-(3,4-dihydro-2H-pyran-5-yl)ethan-1-one and its derivatives are also an area of active research. Understanding how these compounds are absorbed, distributed, metabolized, and excreted in the body is crucial for their successful application in drug development. Recent studies have provided valuable insights into the metabolic pathways and bioavailability of these compounds, which can inform the design of more effective drug delivery systems.

In addition to its biological applications, 1-(3,4-dihydro-2H-pyran-5-yl)ethan-1-one has found use in materials science and polymer chemistry. The unique structural features of this compound make it suitable for incorporation into polymers with specific properties, such as enhanced mechanical strength or improved thermal stability. These polymers have potential applications in areas such as coatings, adhesives, and composite materials.

The synthesis and characterization of 1-(3,4-dihydro-2H-pyran-5-yl)ethan-1-one have been extensively studied using various analytical techniques. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are commonly employed to confirm the identity and purity of the compound. These techniques provide detailed information about the molecular structure and help ensure that the synthesized product meets the required specifications for further applications.

In conclusion, 1-(3,4-dihydro-2H-pyran-5-yi)ethan-l-one (CAS No. 67496—35—9) is a multifaceted compound with a wide range of applications in chemistry, biochemistry, pharmaceuticals, and materials science. Its unique structural features and versatile reactivity make it an important intermediate in synthetic chemistry and a promising candidate for the development of new drugs and materials. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in various scientific disciplines.